5-bromo-N-propylthiophene-3-carboxamide

• IUPAC Name: 5-bromo-N-propylthiophene-3-carboxamide
• InChI: InChI=1S/C8H10BrNOS/c1-2-3-10-8(11)6-4-7(9)12-5-6/h4-5H,2-3H2,1H3,(H,10,11)
• InChI Key: WVFORFDVRAXIRI-UHFFFAOYSA-N
• Canonical SMILES: CCCNC(=O)C1=CSC(=C1)Br
• Molecular Formula: C8H10BrNOS
• Molecular Weight: 248.14 g/mol

Description

5-bromo-N-propylthiophene-3-carboxamide is a chemical compound that has been extensively studied in recent years due to its potential applications in the field of medicinal chemistry. This compound is known to exhibit a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs and therapies. In

Mechanism of Action

The mechanism of action of 5-bromo-N-propylthiophene-3-carboxamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in the body. This compound has been shown to interact with a range of proteins and enzymes, including cyclooxygenase-2, histone deacetylase, and voltage-gated sodium channels.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. This compound has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects. It has also been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

The advantages of using 5-bromo-N-propylthiophene-3-carboxamide in lab experiments include its ability to modulate various signaling pathways in the body, its anti-inflammatory and analgesic effects, and its potential as a treatment for various diseases. The limitations of using this compound in lab experiments include its complex synthesis method, its limited availability, and the need for further research to fully understand its mechanism of action.

Future Directions

There are several future directions for research on 5-bromo-N-propylthiophene-3-carboxamide. One area of research is the development of new drugs and therapies based on this compound. Another area of research is the further exploration of its mechanism of action and its potential as a treatment for various diseases. Additionally, research on the synthesis of this compound and its derivatives may lead to the development of more efficient and cost-effective methods for its production.

Synthesis Methods

The synthesis of 5-bromo-N-propylthiophene-3-carboxamide is a complex process that involves several steps. The first step is the synthesis of 5-bromo-3-methylthiophene, which is achieved by the reaction of 5-bromo-2-methylthiophene with potassium hydroxide and methyl iodide. The resulting compound is then reacted with propylamine to yield this compound.

Scientific Research Applications

5-bromo-N-propylthiophene-3-carboxamide has been studied extensively for its potential applications in the field of medicinal chemistry. This compound has been shown to exhibit a range of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. It has also been studied for its potential as a treatment for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.